Cas no 1999-43-5 (DL-Alanyl-DL-methionine)

DL-Alanyl-DL-methionine is a dipeptide derivative combining alanine and methionine, offering enhanced stability and bioavailability compared to free methionine. This compound serves as an efficient source of methionine, an essential sulfur-containing amino acid critical for protein synthesis, cellular metabolism, and antioxidant functions. Its dipeptide structure facilitates improved absorption in biological systems, making it advantageous for applications in animal nutrition, pharmaceuticals, and research. DL-Alanyl-DL-methionine is particularly valued for its role in supporting livestock growth, feed efficiency, and metabolic health. The racemic form ensures versatility in industrial and laboratory use, while its controlled degradation profile ensures consistent performance in formulations.

DL-Alanyl-DL-methionine structure

Product Name:DL-Alanyl-DL-methionine

CAS No:1999-43-5

MF:C₈H₁₆N₂O₃S

MW:220.289240837097

MDL:MFCD00038166

CID:155644

PubChem ID:87561869

Update Time:2025-05-27

DL-Alanyl-DL-methionine Chemical and Physical Properties

Names and Identifiers

- Methionine, alanyl-
- DL-Alanyl-DL-methionine
- H-DL-Ala-DL-Met-OH
- ala-met
- alanylmethionine
- DL-Ala-DL-Met
- DL-alanylmethionine
- DL-Methionine,N-DL-alanyl
- H-Ala-Met-OH
- N-alanyl-methionine
- N-DL-Alanyl-DL-methionine
- N-DL-Alanyl-LD-methionin
- (±)-N-Alanylmethionine
- 2-(2-AMINO-PROPIONYLAMINO)-4-METHYLSULFANYL-BUTYRIC ACID
- D-Ala-D-Met-OH
- D-Ala-L-Met-OH
- L-Ala-D-Met-OH
- L-Ala-L-Met-OH,(1:1:1:1)
- D-Ala-D-Met-OH/D-Ala-L-Met-OH/L-Ala-D-Met-OH/L-Ala-L-Met-OH,(1:1:1:1)
- 2-(2-Aminopropanamido)-4-(methylthio)butanoic acid
- DL-Methionine, N-DL-alanyl-
- 2-(2-aminopropanoylamino)-4-methylsulfanylbutanoic acid
- 2-(2-aminopropanamido)-4-(methylsulfanyl)butanoic acid
- AM dipeptide
- alanyl-methionine
- A-M Dipeptide
- Methionine, N-DL-alanyl-, DL-
- Alanine-Methionine dipeptide
- Alanine Methioni
- NSC 118370
- 1999-43-5
- MFCD00038166
- FSHURBQASBLAPO-UHFFFAOYSA-N
- AKOS009158677
- NSC118370
- 2-(2-Aminopropanamido)-4-(methylthio)butanoicacid
- CHEBI:172911
- DTXSID501313461
- BAA99943
- NSC-118370
- SCHEMBL3101246
- A0187
- A814149
- CS-0320727
- 2-(2-aminopropanoylamino)-4-methylsulanylbutanoic acid
- FT-0637090
- N-(2-Aminopropanoyl)(methyl)homocysteine #
- CHEMBL1221783
- 2-(2-azaniumylpropanoylamino)-4-methylsulfanylbutanoate
- FT-0633967
- EINECS 217-884-0
- D88226
- Methionine,alanyl
- DB-042753
- STL377916
- DB-045053
- MDL： MFCD00038166
- Inchi： 1S/C8H16N2O3S/c1-5(9)7(11)10-6(8(12)13)3-4-14-2/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key： FSHURBQASBLAPO-UHFFFAOYSA-N
- SMILES： S(C)CCC(C(=O)O)NC(C(C)N)=O

Computed Properties

Exact Mass: 220.08800
Monoisotopic Mass: 220.088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.2
Topological Polar Surface Area: 118
Surface Charge: 0
Tautomer Count: 2

Experimental Properties

Color/Form: Powder
Density: 1.226
Boiling Point: 485.2 °C at 760 mmHg
Flash Point: 247.3 °C
PSA: 117.72000
LogP: 0.74730
Solubility: Not determined
Vapor Pressure: 0.0±2.6 mmHg at 25°C

DL-Alanyl-DL-methionine Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：(BD5498)

DL-Alanyl-DL-methionine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-Alanyl-DL-methionine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80615-5mg	DL-Alanyl-DL-Methionine	1999-43-5	99.0%	5mg	¥120	2021-05-07
abcr	AB135924-100 mg	DL-Alanyl-DL-methionine, 98% (H-DL-Ala-DL-Met-OH); .	1999-43-5	98%	100mg	€68.20	2023-06-24
TRC	D525458-1mg	DL-Alanyl-DL-methionine	1999-43-5		1mg	$ 50.00	2022-06-05
TRC	D525458-2mg	DL-Alanyl-DL-methionine	1999-43-5		2mg	$ 65.00	2022-06-05
TRC	D525458-10mg	DL-Alanyl-DL-methionine	1999-43-5		10mg	$ 80.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D869840-10mg	DL-Alanyl-DL-methionine	1999-43-5	98%	10mg	￥38.70	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0187-100mg	DL-Alanyl-DL-methionine	1999-43-5	98.0%(LC&T)	100mg	￥225.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A0187-100MG	DL-Alanyl-DL-methionine	1999-43-5	>98.0%(T)(HPLC)	100mg	¥225.00	2023-09-09
abcr	AB135924-100mg	DL-Alanyl-DL-methionine, 98% (H-DL-Ala-DL-Met-OH); .	1999-43-5	98%	100mg	€64.30	2025-02-18
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80615-20mg	DL-Alanyl-DL-Methionine	1999-43-5	99.0%	20mg	¥300	2023-09-19

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Cas no 1999-43-5 (DL-Alanyl-DL-methionine)

DL-Alanyl-DL-methionine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

DL-Alanyl-DL-methionine Security Information

DL-Alanyl-DL-methionine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

DL-Alanyl-DL-methionine Pricemore >>

DL-Alanyl-DL-methionine Related Literature

Related Categories

1999-43-5 (DL-Alanyl-DL-methionine) Related Products